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Abstract
Disperse Blue 60, identified by CAS number 12217-80-0, is an anthraquinone-based dye

recognized for its brilliant turquoise blue shade.[1] Primarily utilized in the textile industry for

dyeing polyester and other synthetic fibers, its chemical properties and potential biological

interactions merit a closer examination for broader research and development applications.[2]

[3] This technical guide provides a comprehensive overview of Disperse Blue 60,

consolidating its physicochemical properties, synthesis methodologies, toxicological profile,

and environmental considerations. While direct evidence of its involvement in specific biological

signaling pathways is not extensively documented in publicly available literature, this paper

aims to provide a foundational repository of technical data to support future research, including

potential applications in drug development.

Chemical and Physical Properties
Disperse Blue 60 is a blue-black powder with a distinct chemical structure that dictates its

physical and spectral properties.[4][5] It is characterized by its low water solubility, a common

feature of disperse dyes, but demonstrates solubility in organic solvents such as acetone,

dimethylformamide, and pyridine.[4][5]
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Property Value Reference

CAS Number 12217-80-0 [1][4][5][6][7][8]

Molecular Formula C20H17N3O5 [4][7][8]

Molecular Weight 379.37 g/mol [6][8][9]

IUPAC Name

4,11-diamino-2-(3-

methoxypropyl)naphtho[2,3-

f]isoindole-1,3,5,10-tetrone

[6]

Synonyms
C.I. Disperse Blue 60,

Disperse Turquoise Blue GL
[7][9]

Appearance Blue uniform powder/granule [1][5]

Melting Point 194 °C [10]

Boiling Point 677.5±55.0 °C (Predicted) [4]

Flash Point 363.5°C [4][7]

Density 1.495±0.06 g/cm3 (Predicted) [4]

Water Solubility 2.5 µg/L at 20 °C [4][10]

Vapor Pressure 3.26E-18 mmHg at 25°C [7]

Maximum Absorption

Wavelength (λmax)
670 nm [11]

Synthesis Methodology
The synthesis of Disperse Blue 60 is a multi-step process commencing with 1,4-

diaminoanthraquinone. The general pathway involves sulfonation, cyanidation, hydrolysis, and

a final condensation step.

Experimental Protocol: Synthesis of Disperse Blue 60
The following protocol is a generalized representation based on available literature.[6][8][12]

[13][14]
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Step 1: Synthesis of 1,4-diamino-2,3-dicyanoanthraquinone

Sulfonation: 1,4-diaminoanthraquinone is sulfonated using chlorsulfonic acid in an

orthodichlorobenzene medium at a temperature of 80-100°C.

Cyanation: The sulfonated intermediate is then reacted in a sodium cyanide solution to

introduce the cyano groups.

Step 2: Formation of 1,4-diaminoanthraquinone-2,3-dicarboximide

Oxidation and Hydrolysis: The 1,4-diamino-2,3-dicyanoanthraquinone undergoes oxidation

and hydrolysis in concentrated sulfuric acid at temperatures between 60°C and 90°C. This

step leads to the formation of the dicarboximide intermediate.

Step 3: Condensation to form Disperse Blue 60

Condensation: The 1,4-diaminoanthraquinone-2,3-dicarboximide intermediate is condensed

with γ-methoxypropylamine.[6] This reaction is typically carried out in a solvent such as water

or ethanol.[11][13]

Purification: The final product is obtained through filtration, washing, and drying.

Starting Material Intermediate Formation Final Product

1,4-Diaminoanthraquinone Sulfonated Intermediate

Chlorsulfonic Acid,
Orthodichlorobenzene 1,4-Diamino-2,3-dicyanoanthraquinoneSodium Cyanide 1,4-Diaminoanthraquinone-2,3-dicarboximide

Conc. H2SO4,
Oxidation & Hydrolysis Disperse Blue 60

γ-methoxypropylamine,
Condensation

Click to download full resolution via product page

Caption: Synthesis workflow for Disperse Blue 60.

Toxicological and Ecotoxicological Profile
The safety profile of Disperse Blue 60 has been evaluated, primarily in the context of its

industrial application as a textile dye.
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Human Health Hazards
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Disperse Blue 60 is classified as harmful if swallowed.[15][16] It is also considered an

irritant.[16]

Hazard Statement Code Classification

Harmful if swallowed H302 Acute toxicity, oral

Very toxic to aquatic life H400
Hazardous to the aquatic

environment, acute hazard

Very toxic to aquatic life with

long lasting effects
H410

Hazardous to the aquatic

environment, long-term hazard

Data aggregated from multiple ECHA C&L Inventory notifications.[16]

Ecotoxicity
Disperse Blue 60 exhibits toxicity to aquatic organisms. Its low water solubility suggests a

potential for adsorption to sediments and bioconcentration.[6]

Organism Endpoint Value Exposure Time Reference

Danio rerio

(Zebra fish)
LC50 > 1000 ppm 96 h [10]

Daphnia magna

(Water flea)
EC50 > 22 mg/L 48 h [10]

Desmodesmus

subspicatus

(Green algae)

EC50 2 mg/L 96 h [6][10]

Activated sludge IC50 > 320 mg/L 3 h [10]

Environmental Fate and Degradation
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The release of Disperse Blue 60 into the environment, mainly through textile industry

wastewater, is a significant concern due to its potential for water contamination.[6] Research

into its degradation has explored both biological and chemical methods.

Biodegradation
Biological treatment using microorganisms has shown promise for the decolorization and

degradation of disperse dyes. While specific studies on the complete biodegradation pathway

of Disperse Blue 60 are limited, research on similar anthraquinone and azo dyes provides

insights. For instance, studies on Disperse Blue 79 have shown that bacteria such as Bacillus

fusiformis can achieve degradation through the enzymatic cleavage of the dye's chromophoric

group.[6][17]

Advanced Oxidation Processes (AOPs)
Chemical oxidation methods like Fenton and photo-Fenton processes have demonstrated

effectiveness in degrading disperse dyes. These processes generate highly reactive hydroxyl

radicals (•OH) that can break down the complex dye molecule. For a similar dye, Disperse Blue

79, a Fenton process resulted in 85% color removal and 75% Chemical Oxygen Demand

(COD) removal under optimized conditions.[6]

Biological Degradation Chemical Degradation (AOPs)

Disperse Blue 60 in Wastewater

Microorganisms
(e.g., Bacteria, Fungi)

Advanced Oxidation Processes
(e.g., Fenton, Photo-Fenton)

Enzymatic Cleavage of Chromophore

Biodegradation Products

Generation of Hydroxyl Radicals (•OH)

Oxidation Products
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Click to download full resolution via product page

Caption: General degradation pathways for Disperse Blue 60.

Applications and Relevance to Drug Development
Industrial Applications
The primary application of Disperse Blue 60 is in the dyeing and printing of polyester and its

blended fabrics.[3][5] It is valued for its brilliant turquoise shade, good light fastness, and

sublimation fastness, making it suitable for sportswear and automotive textiles.[1] It is also

used in plastic coloration and transfer printing inks.[1]

Considerations for Drug Development
While Disperse Blue 60 is not currently used in pharmaceuticals, its anthraquinone core

structure is of interest in drug discovery. Anthraquinone derivatives are known to exhibit a

range of biological activities, including anticancer, antimicrobial, and anti-inflammatory

properties. The chemical scaffold of Disperse Blue 60 could serve as a starting point for the

design and synthesis of novel therapeutic agents. However, its toxicological profile, particularly

its classification as harmful if swallowed and its ecotoxicity, would need to be carefully

considered and addressed through structural modifications in any drug development program.

Further research is required to elucidate any specific interactions with biological targets and

signaling pathways.

Conclusion
Disperse Blue 60 is a well-characterized anthraquinone dye with significant industrial

applications. This guide has summarized its key technical data, including its physicochemical

properties, synthesis, and toxicological profile. While its biological activity and potential as a

pharmaceutical lead are yet to be explored in depth, the information presented here provides a

solid foundation for researchers and scientists who may wish to investigate this compound and

its derivatives for novel applications beyond the textile industry. The provided experimental

outlines and workflow diagrams offer a starting point for such endeavors. Further investigation

into its mechanism of action and potential biological targets is warranted to fully assess its

prospects in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15554470#disperse-blue-60-cas-number-12217-80-
0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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